Cas no 167834-51-7 (4-Ethoxy-2-methylquinolin-8-ol)

4-Ethoxy-2-methylquinolin-8-ol structure
167834-51-7 structure
Product Name:4-Ethoxy-2-methylquinolin-8-ol
CAS No:167834-51-7
MF:C12H13NO2
MW:203.237123250961
CID:111010
PubChem ID:22113166
Update Time:2025-04-18

4-Ethoxy-2-methylquinolin-8-ol Chemical and Physical Properties

Names and Identifiers

    • 4-Ethoxy-2-methylquinolin-8-ol
    • 8-Quinolinol,4-ethoxy-2-methyl-
    • 4-ethoxy-2-methyl-8-quinolinol
    • 4-ethoxy-8-hydroxy-2-methylquinoline
    • 8-Quinolinol,4-ethoxy-2-methyl
    • 8-Quinolinol,4-ethoxy-2-methyl-(9CI)
    • HEJJOUODSJYXNF-UHFFFAOYSA-N
    • 167834-51-7
    • SCHEMBL6643616
    • DTXSID30622517
    • Inchi: 1S/C12H13NO2/c1-3-15-11-7-8(2)13-12-9(11)5-4-6-10(12)14/h4-7,14H,3H2,1-2H3
    • InChI Key: HEJJOUODSJYXNF-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=C(C)N=C2C(=CC=CC2=1)O

Computed Properties

  • Exact Mass: 203.09500
  • Monoisotopic Mass: 203.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 42.35000
  • LogP: 2.64750
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